Cas no 442650-24-0 (5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole
• CAS No: 442650-24-0
• MF: C₁₇H₁₇FN₂O₂S
• MW: 332.392486333847
• CID: 6072111
• PubChem ID: 5183298
• Update Time: 2025-06-22

5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole
• 5-(4-fluorophenyl)-1-(methylsulfonyl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 5-(4-fluorophenyl)-4,5-dihydro-3-(4-methylphenyl)-1-(methylsulfonyl)-
• SR-01000503738-1
• 3-(4-fluorophenyl)-5-(4-methylphenyl)-2-methylsulfonyl-3,4-dihydropyrazole
• 442650-24-0
• F1138-0054
• AB00148814-02
• SR-01000503738
• NCGC00274482-01
• AKOS001668428

• Inchi： 1S/C17H17FN2O2S/c1-12-3-5-13(6-4-12)16-11-17(20(19-16)23(2,21)22)14-7-9-15(18)10-8-14/h3-10,17H,11H2,1-2H3
• InChI Key： DYZXYHJYEYAINM-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)C(C2=CC=C(F)C=C2)CC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 332.09947712g/mol
• Monoisotopic Mass: 332.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 470.7±55.0 °C(Predicted)
• pka: -1.67±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole

Research Brief on 5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole (CAS: 442650-24-0)

5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole (CAS: 442650-24-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of anti-inflammatory and anticancer properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanism of action and potential clinical relevance.

The compound's structure features a dihydropyrazole core substituted with a 4-fluorophenyl group at the 5-position, a methanesulfonyl group at the 1-position, and a 4-methylphenyl group at the 3-position. These substituents contribute to its unique physicochemical properties and biological activity. Recent synthetic approaches have optimized the yield and purity of this compound, enabling more detailed pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity.

In vitro studies have demonstrated that 5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole exhibits potent inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for the development of novel anti-inflammatory drugs. Additionally, preliminary data indicate that the compound may induce apoptosis in certain cancer cell lines, possibly through the modulation of pro-apoptotic signaling pathways.

Further investigations into the compound's pharmacokinetics and toxicity profile are underway to assess its suitability for preclinical development. Recent animal studies have shown promising results, with the compound demonstrating good bioavailability and minimal adverse effects at therapeutic doses. However, more comprehensive toxicological studies are required to ensure its safety and efficacy in humans.

In conclusion, 5-(4-fluorophenyl)-1-methanesulfonyl-3-(4-methylphenyl)-4,5-dihydro-1H-pyrazole represents a promising candidate for further drug development. Its dual anti-inflammatory and anticancer activities, coupled with its favorable pharmacokinetic properties, make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise molecular targets and optimizing its therapeutic index for potential clinical applications.